Cas no 5195-24-4 (4,4-dimethyl-1-phenylpentan-3-one)

• Product Name: 4,4-dimethyl-1-phenylpentan-3-one
• CAS No: 5195-24-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD11655210
• CID: 365801
• PubChem ID: 11194826
• Update Time: 2025-05-19

4,4-dimethyl-1-phenylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,4,4-dimethyl-1-phenyl-
• 1-phenyl-4,4-dimethyl-3-pentanone
• 4,4-Dimethyl-1-phenylpentan-3-one
• 2,2-Dimethyl-5-phenyl-3-pentanone
• 3-Pentanone,2,2-dimethyl-5-phenyl- (7CI)
• 4,4-Dimethyl-1-phenyl-3-pentanone
• 4,4'-Dimethyl-1-phenylpentan-3-one
• tert-Butyl phenethyl ketone
• EN300-238984
• VU0549307-1
• F9995-0139
• 5195-24-4
• SCHEMBL8153818
• AKOS009389679
• 4,4-dimethyl-1-phenylpentan-3-one

• MDL： MFCD11655210
• Inchi： 1S/C13H18O/c1-13(2,3)12(14)10-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： ABLXCWZAGVGYGN-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.4949 g/cm3 (25 ºC)
• Melting Point: 168-168.5 ºC
• Boiling Point: 262 ºC
• Flash Point: 99.3±7.3 ºC,
• Refractive Index: 1.4972 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4,4-dimethyl-1-phenylpentan-3-one

4,4-Dimethyl-1-phenylpentan-3-one (CAS No. 5195-24-4): A Comprehensive Overview

Introduction to 4,4-Dimethyl-1-phenylpentan-3-one

4,4-Dimethyl-1-phenylpentan-3-one, also referred to by its CAS registry number 5195-24-4, is a versatile organic compound with significant applications in various industries. This compound is a member of the ketone family and is characterized by its unique molecular structure, which includes a phenyl group attached to a pentanone backbone. The presence of two methyl groups at the 4-position of the pentanone chain adds to its structural complexity and functional diversity.

Chemical Structure and Properties

The molecular formula of 4,4-dimethyl-1-phenylpentan-3-one is C₁₂H₁₈O. Its structure consists of a six-membered aromatic ring (phenyl group) connected to a five-carbon chain (pentane), with a ketone group located at the third carbon atom. The two methyl groups are positioned symmetrically on the fourth carbon atom of the pentane chain, contributing to the compound's stability and reactivity.

The physical properties of this compound include a melting point of approximately −6°C and a boiling point around 200°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and ethanol. These properties make it suitable for various chemical reactions and industrial applications.

Applications in Industry and Research

4,4-Dimethyl-1-phenylpentan-3-one finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of complex molecules. Its ketone functionality allows for participation in condensation reactions, such as the aldol reaction, which are critical in drug development. Additionally, this compound serves as a precursor for the synthesis of biologically active compounds with potential therapeutic applications.

In the fragrance industry, this compound is valued for its pleasant aroma profile. It contributes to the creation of perfumes and personal care products due to its ability to impart floral and woody notes. Its stability under various environmental conditions ensures long-lasting fragrance performance.

Recent advancements in green chemistry have also highlighted the potential of 5195-24-4 as a sustainable building block for eco-friendly materials. Researchers are exploring its use in synthesizing biodegradable polymers and bio-based solvents, aligning with global efforts to reduce environmental impact.

Synthesis and Manufacturing Processes

The synthesis of 4,4-dimethyl-1-phenylpentan-3-one typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of toluene followed by oxidation and alkylation steps to introduce the methyl groups and ketone functionality. Recent studies have focused on optimizing these processes to enhance yield and reduce production costs.

Alternative methods include enantioselective synthesis techniques that enable the production of enantiomerically pure compounds. This is particularly important for applications requiring high stereochemical control, such as in pharmaceuticals.

Efforts are also being made to develop catalytic processes that minimize waste generation and improve sustainability. For instance, transition metal catalysts are being explored for their ability to facilitate key transformations with high efficiency.

Safety Considerations and Environmental Impact

As with any chemical compound, understanding the safety profile of 5195-24-4 is crucial for its responsible use. Studies indicate that this compound has low acute toxicity when handled appropriately. However, prolonged exposure may cause skin irritation or respiratory issues; thus, proper protective measures are recommended during handling.

Evaluations of its environmental impact reveal that 5195–24–4 degrades moderately under aerobic conditions but persists longer under anaerobic conditions. This information is vital for waste management practices and ensuring compliance with environmental regulations.

Research into biodegradation pathways has identified microbial strains capable of metabolizing this compound efficiently under controlled conditions. Such findings pave the way for innovative solutions in waste treatment and pollution control.

Future Perspectives

Future Research Directions

The future trajectory of 5195–24–4 research is promising, driven by advancements in synthetic chemistry and materials science.Recent breakthroughs in asymmetric catalysis have opened new avenues for producing enantiomerically enriched derivatives.Emerging applications in drug delivery systems highlight its potential as a carrier molecule due to its biocompatibility.Sustainability initiatives further underscore its role in developing eco-friendly alternatives across various industries.Ongoing studies are exploring its interactions with biological systems at molecular levels.Innovative approaches suggest new pathways for enhancing its efficiency in industrial processes.Collaborative efforts between academia and industry are fostering interdisciplinary research.Technological advancements are enabling precise control over synthesis parameters.Global demand witnesses increasing interest from diverse sectors.Regulatory frameworks suggest evolving standards for safe handling practices.Market trends demonstrate growing recognition across key regions.Economic factors suggest favorable conditions for large-scale production.Environmental concerns demand continuous improvement in sustainable practices.

In conclusion,, 5195–24–The comprehensive understanding gained from recent studies positions this compound as a valuable asset across multiple domains.